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Compound of Interest

Compound Name: p-Tolyl benzoate

Cat. No.: B1584696

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of p-tolyl benzoate (CAS 614-34-6),
a versatile aromatic ester. It covers its physicochemical properties, synthesis protocols, key

applications, and biological mechanism of action, presented in a format tailored for scientific
and research applications.

Physicochemical Properties

p-Tolyl benzoate, also known as 4-methylphenyl benzoate or p-cresyl benzoate, is a white
crystalline solid.[1][2][3] Its core chemical and physical characteristics are summarized below.
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Property Value Source
CAS Number 614-34-6 [1114]
Molecular Formula C14H1202 [1][5]
Molecular Weight 212.24 g/mol [1][5]
Melting Point 70-72 °C [11[2][6]
Boiling Point 316 °C (estimated) [1]
Colorless or white plate-like
Appearance [11[3]
crystals
Insoluble in water; soluble in
N ethanol, methanol,
Solubility

isopropanol, and most perfume
oils.[1][4][7]

Vapor Pressure

0.000407 mmHg at 25°C

[6]

LogP

3.52

[8]

Synthesis of p-Tolyl Benzoate

The primary method for synthesizing p-tolyl benzoate is through the esterification of a benzoic

acid derivative with p-cresol.[5] A common laboratory-scale procedure involves the reaction of

benzoyl chloride with the sodium salt of p-cresol.[1][3]

Experimental Protocol: Synthesis from p-Cresol and Benzoyl Chloride

This protocol outlines a standard procedure for the preparation of p-tolyl benzoate.

Materials:

e p-Cresol

e Sodium hydroxide

» Benzoyl chloride
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e Solvent (e.g., dichloromethane or toluene)

e Anhydrous magnesium sulfate or sodium sulfate
e Distilled water

Procedure:

e Preparation of Sodium p-Cresolate:

o In a round-bottom flask equipped with a magnetic stirrer, dissolve a specific molar
equivalent of p-cresol in a suitable solvent.

o Slowly add one molar equivalent of aqueous sodium hydroxide solution to the flask while
stirring.

o Continue stirring until the p-cresol has completely reacted to form the sodium salt. The
resulting solution is sodium p-cresolate.

 Esterification Reaction:
o Cool the flask containing the sodium p-cresolate solution in an ice bath.

o Slowly add one molar equivalent of benzoyl chloride to the cooled solution with vigorous
stirring.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
continue stirring for several hours or until the reaction is complete (monitoring by thin-layer
chromatography is recommended).

e Work-up and Purification:
o Transfer the reaction mixture to a separatory funnel.

o Wash the organic layer sequentially with a dilute acid solution (e.g., 5% HCI) to neutralize
any unreacted base, followed by a saturated sodium bicarbonate solution to remove any
unreacted benzoyl chloride and benzoic acid, and finally with brine.
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o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter the drying agent and remove the solvent from the filtrate under reduced pressure

using a rotary evaporator.

o The crude p-tolyl benzoate can be further purified by recrystallization from a suitable
solvent such as ethanol or a hexane/ethyl acetate mixture to yield pure, crystalline p-tolyl

benzoate.

Logical Workflow for Synthesis and Purification
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Caption: Workflow for the synthesis and purification of p-tolyl benzoate.
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Applications in Research and Drug Development

p-Tolyl benzoate serves as a valuable intermediate in organic synthesis and has been
investigated for its potential applications in medicinal chemistry and drug delivery.

¢ Organic Synthesis: It is utilized as a starting material for the synthesis of more complex
molecules and as a protecting group for alcohols and phenols.[5]

o Drug Delivery and Prodrugs: The ester linkage in p-tolyl benzoate can be enzymatically
cleaved in vivo. This property makes it a candidate for use in prodrug design, where the
benzoate or p-cresol moiety could be attached to a pharmacologically active agent to
improve its pharmacokinetic properties, such as absorption or duration of action.[5] The
benzoate portion, for instance, is used in drugs like rizatriptan benzoate to enhance
bioavailability.[5]

e Enzyme Studies: It is employed as a model substrate for studying enzyme-catalyzed ester
hydrolysis, providing insights into the mechanisms of esterases.[5]

e Fragrance and Flavor Industry: p-Tolyl benzoate is used in the fragrance industry as a
fixative and modifier in floral scents.[1][3]

Biological Activity and Mechanism of Action

The primary mechanism of action of p-tolyl benzoate in a biological system is its hydrolysis
into benzoic acid and p-cresol.[5] This reaction is typically catalyzed by esterase enzymes.[5]
The resulting metabolites, benzoic acid and p-cresol, are then further metabolized and
excreted. The toxicity profile of p-tolyl benzoate is therefore closely related to that of its
hydrolysis products.

Hydrolysis of p-Tolyl Benzoate

Hydrolysis | Benzoic Acid

p-Tolyl Benzoate Hydrolysis

p-Cresol
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Caption: Enzymatic hydrolysis of p-tolyl benzoate.

Spectroscopic Data

The identity and purity of p-tolyl benzoate can be confirmed using various spectroscopic
techniques.

« Infrared (IR) Spectroscopy: The IR spectrum will show characteristic strong absorption bands
for the C=0 stretch of the ester group.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both H and 3C NMR spectra can be
used to confirm the structure. The *H NMR spectrum will show distinct signals for the
aromatic protons of the benzoate and p-tolyl groups, as well as a singlet for the methyl
protons.

e Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight
of the compound.[9]

For detailed spectra, refer to chemical databases such as ChemicalBook and SpectraBase.[9]
[10]

Safety Information

p-Tolyl benzoate is reported to be moderately toxic by ingestion and a skin irritant.[1][3][11]
When heated to decomposition, it may emit acrid smoke and irritating fumes.[1][3] Appropriate
personal protective equipment should be worn when handling this compound. For detailed
safety information, consult the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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